N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine

• IUPAC Name: 4-N-(furan-2-ylmethyl)-2-N-(4-methylphenyl)quinazoline-2,4-diamine
• InChI: InChI=1S/C20H18N4O/c1-14-8-10-15(11-9-14)22-20-23-18-7-3-2-6-17(18)19(24-20)21-13-16-5-4-12-25-16/h2-12H,13H2,1H3,(H2,21,22,23,24)
• InChI Key: QSFYOSRVGYLIAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC3=CC=CC=C3C(=N2)NCC4=CC=CO4
• Molecular Formula: C20H18N4O
• Molecular Weight: 330.4 g/mol

Description

N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a member of the quinazoline family, which is known for its diverse biological activities, such as anticancer, antiviral, and anti-inflammatory properties. In

Mechanism of Action

The mechanism of action of N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inhibiting the activity of protein kinases, such as EGFR and HER2. It has also been found to induce apoptosis in cancer cells by activating the caspase cascade. In addition, this compound has been shown to inhibit the replication of HIV-1 by targeting the viral protease and reverse transcriptase enzymes.
Biochemical and Physiological Effects:
N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the production of pro-inflammatory cytokines. In addition, this compound has been found to inhibit the replication of HIV-1 and influenza A virus. However, further studies are needed to determine the exact mechanism of action and the potential side effects of this compound.

Advantages and Limitations for Lab Experiments

N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. In addition, this compound has shown promising results in various assays and has potential applications in various fields. However, there are also some limitations to using this compound in lab experiments. For example, the exact mechanism of action is not fully understood, and further studies are needed to determine the potential side effects of this compound.

Future Directions

There are several future directions for research on N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine. One potential direction is to investigate the potential applications of this compound in drug development for various diseases, such as cancer and viral infections. Another direction is to study the mechanism of action and potential side effects of this compound in more detail. In addition, further studies are needed to determine the optimal dosage and administration route for this compound in vivo. Overall, N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine has shown promising results in various assays and has potential applications in various fields, making it a promising compound for future research.

Synthesis Methods

The synthesis of N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine can be achieved through a multi-step process involving various chemical reactions. One of the most common methods involves the reaction of 2-aminobenzonitrile with 2-furanmethanamine, followed by the reaction of the resulting intermediate with 4-methylbenzaldehyde. The final product is obtained by reducing the nitro group using a suitable reducing agent, such as iron powder or tin(II) chloride.

Scientific Research Applications

N~4~-(furan-2-ylmethyl)-N~2~-(4-methylphenyl)quinazoline-2,4-diamine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been found to possess antiviral activity against HIV-1 and influenza A virus. In addition, this compound has shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6.